Cas no 87979-52-0 (Butanoyl chloride, 2-[3-(dodecyloxy)phenoxy]-)

Butanoyl chloride, 2-[3-(dodecyloxy)phenoxy]- structure
87979-52-0 structure
Product Name:Butanoyl chloride, 2-[3-(dodecyloxy)phenoxy]-
CAS No:87979-52-0
MF:C22H35ClO3
MW:382.964506387711
CID:649650
PubChem ID:71411639
Update Time:2025-04-19

Butanoyl chloride, 2-[3-(dodecyloxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Butanoyl chloride, 2-[3-(dodecyloxy)phenoxy]-
    • 2-(3-dodecoxyphenoxy)butanoyl chloride
    • DTXSID80831238
    • 2-[3-(DODECYLOXY)PHENOXY]BUTANOYL CHLORIDE
    • 87979-52-0
    • Inchi: 1S/C22H35ClO3/c1-3-5-6-7-8-9-10-11-12-13-17-25-19-15-14-16-20(18-19)26-21(4-2)22(23)24/h14-16,18,21H,3-13,17H2,1-2H3
    • InChI Key: KCZBYYYAUZMXMJ-UHFFFAOYSA-N
    • SMILES: ClC(C(CC)OC1=CC=CC(=C1)OCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 382.2274727g/mol
  • Monoisotopic Mass: 382.2274727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 16
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9
  • Topological Polar Surface Area: 35.5Ų
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